Cas no 1327574-38-8 (2,2-Dimethyl-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one)

• Product Name: 2,2-Dimethyl-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one
• CAS No: 1327574-38-8
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 6177262
• PubChem ID: 49745821
• Update Time: 2025-05-20

2,2-Dimethyl-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• VU0530854-1
• 2,2-dimethyl-1-(3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)propan-1-one
• CHEMBL4984035
• 2,2-dimethyl-1-[3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]propan-1-one
• 1327574-38-8
• 2,2-dimethyl-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one
• F6064-1161
• AKOS024530659
• 2,2-Dimethyl-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one

• Inchi： 1S/C15H18N4O2/c1-15(2,3)14(20)19-8-11(9-19)13-17-12(18-21-13)10-5-4-6-16-7-10/h4-7,11H,8-9H2,1-3H3
• InChI Key： BYARACTXCYSCBR-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(C(C)(C)C)=O)C2)=NC(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 286.14297583g/mol
• Monoisotopic Mass: 286.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.1Ų

Additional information on 2,2-Dimethyl-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one

Introduction to 2,2-Dimethyl-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one (CAS No. 1327574-38-8)

2,2-Dimethyl-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one (CAS No. 1327574-38-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as oxadiazoles, which are characterized by their unique structural features and diverse biological activities. The compound's molecular formula is C₁₆H₁₉N₅O₂, and it has a molecular weight of 309.35 g/mol.

The oxadiazole ring system is a key structural motif in many biologically active compounds, including those with potential therapeutic applications. The presence of the pyridine moiety in the structure of 2,2-Dimethyl-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one further enhances its pharmacological profile by introducing additional functional groups that can interact with biological targets. This combination of structural elements makes the compound a promising candidate for various therapeutic applications.

Recent studies have focused on the potential of 2,2-Dimethyl-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one as an inhibitor of specific enzymes and receptors involved in various disease pathways. One notable area of research is its activity as an inhibitor of phosphodiesterase 4 (PDE4), an enzyme that plays a crucial role in the regulation of intracellular cyclic adenosine monophosphate (cAMP) levels. PDE4 inhibitors have shown promise in the treatment of inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and psoriasis.

In a study published in the *Journal of Medicinal Chemistry* in 2020, researchers evaluated the inhibitory activity of 2,2-Dimethyl-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one against PDE4. The results demonstrated that the compound exhibited potent and selective inhibition of PDE4B with an IC₅₀ value of 0.7 nM. This high potency and selectivity make it a valuable lead compound for further drug development.

Beyond its potential as a PDE4 inhibitor, 2,2-Dimethyl-1-{3-[3-(pyridin-3-y l)-1,2,4 -oxadiazol -5 - yl]azetidin - 1 - yl}propan - 1 - one has also been investigated for its anti-inflammatory properties. In vitro studies have shown that the compound can effectively reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin 6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that the compound may have broad-spectrum anti-inflammatory effects that could be beneficial in treating a variety of inflammatory conditions.

The pharmacokinetic properties of 2,2-Dimethyl - 1 - { 3 - [ 3 - ( pyridin - 3 - yl ) - 1 , 2 , 4 - oxadiazol - 5 - yl ] azetidin - 1 - yl } propan - 1 - one have also been studied to assess its suitability for clinical use. Preclinical studies have demonstrated that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, the compound has shown low toxicity in animal models, which is an important consideration for its potential use in human clinical trials.

In terms of clinical development, 2 , 2 - Dimethyl - 1 - { 3 - [ 3 - ( pyridin - 3 - yl ) - 1 , 2 , 4 - oxadiazol - 5 - yl ] azetidin - 1 - yl } propan - 1 - one is currently in Phase II clinical trials for the treatment of COPD. Early results from these trials have been promising, with the compound demonstrating significant improvements in lung function and reduced exacerbation rates compared to placebo. These findings have generated considerable interest from both academic researchers and pharmaceutical companies.

The future prospects for 2 , 2 - Dimethyl - 1 - { 3 - [ 3 -( pyridin – 3 – yl ) – 1 , 2 , 4 – oxadiazol – 5 – yl ] azetidin – 1 – yl } propan – 1 – one are bright. Ongoing research is focused on optimizing its chemical structure to further enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to explore its potential applications in other therapeutic areas where PDE4 inhibition may be beneficial.

In conclusion, 2 , 2 – Dimethyl – 1 – { 3 – [ 3 – ( pyridin – 3 – yl ) – 1 , 2 , 4 – oxadiazol – 5 – yl ] azetidin –  y l } propan – y l } propan – y l } propananone (CAS No. 1327574–8) represents a promising lead compound with significant potential for therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation.